[(1R,2R,3Z,7S,11Z,13S,15S)-2-Hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate
[(1R,2R,3Z,7S,11Z,13S,15S)-2-Hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate
Brand Name:
Vulcanchem
CAS No.:
174305-65-8
VCID:
VC0188198
InChI:
InChI=1S/C20H31NO5/c1-14-7-5-4-6-8-15-11-16(26-20(24)13-21(2)3)12-17(15)18(22)9-10-19(23)25-14/h6,8-10,14-18,22H,4-5,7,11-13H2,1-3H3/b8-6-,10-9-/t14-,15+,16-,17+,18+/m0/s1
SMILES:
CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C
Molecular Formula:
C20H31NO5
Molecular Weight:
365.5 g/mol
[(1R,2R,3Z,7S,11Z,13S,15S)-2-Hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate
CAS No.: 174305-65-8
Main Products
VCID: VC0188198
Molecular Formula: C20H31NO5
Molecular Weight: 365.5 g/mol
CAS No. | 174305-65-8 |
---|---|
Product Name | [(1R,2R,3Z,7S,11Z,13S,15S)-2-Hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate |
Molecular Formula | C20H31NO5 |
Molecular Weight | 365.5 g/mol |
IUPAC Name | [(1R,2R,3Z,7S,11Z,13S,15S)-2-hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate |
Standard InChI | InChI=1S/C20H31NO5/c1-14-7-5-4-6-8-15-11-16(26-20(24)13-21(2)3)12-17(15)18(22)9-10-19(23)25-14/h6,8-10,14-18,22H,4-5,7,11-13H2,1-3H3/b8-6-,10-9-/t14-,15+,16-,17+,18+/m0/s1 |
Standard InChIKey | ZZWKZQDOSJAGGF-BVTJJHQYSA-N |
Isomeric SMILES | C[C@H]1CCC/C=C\[C@@H]2C[C@@H](C[C@H]2[C@@H](/C=C\C(=O)O1)O)OC(=O)CN(C)C |
SMILES | CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C |
Canonical SMILES | CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C |
Synonyms | eflate NSC 656202 NSC-656202 |
PubChem Compound | 6442216 |
Last Modified | Nov 11 2021 |
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